2-(cyclopentyloxy)-N-(2-(4-fluorophenoxy)ethyl)isonicotinamide
Description
2-(cyclopentyloxy)-N-(2-(4-fluorophenoxy)ethyl)isonicotinamide is a chemical compound that has gained significant attention in scientific research due to its potential application in the treatment of various diseases. This compound is also known as CPI-1189 and is a member of the isonicotinamide family of compounds. In
Scientific Research Applications
Molecular Synthesis and Cyclization
Isonicotinamides, such as the one , play a crucial role in organic synthesis. For instance, isonicotinamides carrying various substituents undergo cyclization induced by electrophiles to give spirocyclic compounds where both the nucleophilic and electrophilic heterocycles are dearomatised. This process is vital for the synthesis of complex organic molecules with potential pharmaceutical applications (H. Brice & J. Clayden, 2009).
Hemoglobin Modulation
Another significant application of isonicotinamide derivatives is in the modulation of hemoglobin's oxygen affinity. This property is crucial for developing therapeutic agents that can manage conditions related to impaired oxygen delivery, such as ischemia and stroke. By adjusting hemoglobin's oxygen-binding capacity, these compounds can help in enhancing oxygen delivery to tissues (R. Randad, M. Mahran, A. Mehanna, & D. Abraham, 1991).
Environmental and Biological Sensing
Derivatives of isonicotinamide are also utilized in the development of fluorescent probes for environmental and biological sensing. These probes can detect specific molecules or ions with high sensitivity and selectivity, making them invaluable tools for monitoring environmental pollutants and for use in diagnostic applications (Meiqing Zhu et al., 2019).
properties
IUPAC Name |
2-cyclopentyloxy-N-[2-(4-fluorophenoxy)ethyl]pyridine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21FN2O3/c20-15-5-7-16(8-6-15)24-12-11-22-19(23)14-9-10-21-18(13-14)25-17-3-1-2-4-17/h5-10,13,17H,1-4,11-12H2,(H,22,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IHLLQAZJGUEDLY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)OC2=NC=CC(=C2)C(=O)NCCOC3=CC=C(C=C3)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Benzyl (5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)carbamate](/img/structure/B2835185.png)
![7-((4-chlorobenzyl)thio)-3-(4-fluorobenzyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine](/img/structure/B2835186.png)
![methyl 3-{[7-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]methyl}-4-methoxybenzoate](/img/structure/B2835187.png)
![N-(4-chlorophenyl)-1-phenyl-6-(pyrrolidin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine](/img/structure/B2835188.png)
![6-[[(2-Methylpropan-2-yl)oxycarbonylamino]methyl]-5-oxaspiro[3.4]octane-2-carboxylic acid](/img/structure/B2835193.png)
![N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-1-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxamide](/img/structure/B2835194.png)
![Ethyl 2-(benzylthio)-7-methyl-4-oxo-5-(pyridin-3-yl)-3,4,5,8-tetrahydropyrido[2,3-d]pyrimidine-6-carboxylate](/img/structure/B2835198.png)
acetic acid](/img/structure/B2835204.png)
![1-Benzyl-6-tosyl-1,6-diazaspiro[3.3]heptan-3-amine](/img/structure/B2835206.png)